(4Z)-5-tert-butyl-2-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-4-[(2,4-dichlorophenyl)methylidene]pyrazol-3-one

• IUPAC Name: (4Z)-5-tert-butyl-2-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-4-[(2,4-dichlorophenyl)methylidene]pyrazol-3-one
• InChI: InChI=1S/C20H15Cl3F3N3O/c1-19(2,3)16-13(6-10-4-5-12(21)8-14(10)22)18(30)29(28-16)17-15(23)7-11(9-27-17)20(24,25)26/h4-9H,1-3H3/b13-6-
• InChI Key: ZPHMDYFXGCTLED-MLPAPPSSSA-N
• Canonical SMILES: CC(C)(C)C1=NN(C(=O)C1=CC2=C(C=C(C=C2)Cl)Cl)C3=C(C=C(C=N3)C(F)(F)F)Cl
• Isomeric SMILES: CC(C)(C)C\1=NN(C(=O)/C1=C\C2=C(C=C(C=C2)Cl)Cl)C3=C(C=C(C=N3)C(F)(F)F)Cl
• Molecular Formula: C20H15Cl3F3N3O
• Molecular Weight: 476.7 g/mol

Description

(4Z)-5-tert-butyl-2-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-4-[(2,4-dichlorophenyl)methylidene]pyrazol-3-one is a useful research compound. Its molecular formula is C20H15Cl3F3N3O and its molecular weight is 476.71. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• Regioselectivity and Reaction Media : A study on the synthesis of 1-tert-butyl-3(5)-(trifluoromethyl)-1H-pyrazoles explored the reaction of 4-alkoxy-1,1,1-trifluoro-3-alken-2-ones with tert-butylhydrazine hydrochloride, highlighting the impact of reaction media on regioselectivity (Martins et al., 2012). This could indicate potential routes for synthesizing the target compound or similar derivatives with high precision.

• Luminescence and OLED Applications : The photophysical properties of Pt(II) complexes with pyrazolate chelates were investigated, revealing mechanoluminescence and efficient white OLED applications (Huang et al., 2013). This suggests that derivatives of the target compound could be explored for their luminescent properties or potential use in electronic devices.

Catalytic and Binding Interactions

• Gold(I) and Palladium(II) Derivatives : The use of pyrazolylpyridine ligands in forming gold(I) and palladium(II) derivatives highlights the potential of such compounds in catalysis and the creation of complex structures with unique bonding interactions (Claramunt et al., 2003). This may suggest avenues for using the target compound in catalytic processes or in the synthesis of novel metal-organic frameworks.